![molecular formula C23H23NO4 B2771408 3-But-3-enyl-1-(9H-fluoren-9-ylmethoxycarbonyl)azetidine-3-carboxylic acid CAS No. 2360159-36-8](/img/structure/B2771408.png)
3-But-3-enyl-1-(9H-fluoren-9-ylmethoxycarbonyl)azetidine-3-carboxylic acid
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Overview
Description
“3-But-3-enyl-1-(9H-fluoren-9-ylmethoxycarbonyl)azetidine-3-carboxylic acid” is a chemical compound. It is related to other compounds such as “®-1- (((9H-Fluoren-9-yl)methoxy)carbonyl)pyrrolidine-3-carboxylic acid” and "(S)-1- (((9H-Fluoren-9-yl)methoxy)carbonyl)-4,4-difluoropyrrolidine-2-carboxylic acid" .
Scientific Research Applications
Synthesis and Chemical Properties
Protected 3-haloazetidines, including derivatives similar to 3-But-3-enyl-1-(9H-fluoren-9-ylmethoxycarbonyl)azetidine-3-carboxylic acid, are key intermediates in medicinal chemistry. They are synthesized in a gram-scale strain-release reaction and used to prepare high-value azetidine-3-carboxylic acid derivatives, demonstrating the compound's role in drug development and chemical synthesis (Ji, Wojtas, & Lopchuk, 2018).
Applications in Peptide Synthesis
Azetidine-2-carboxylic acid (Aze) analogs, closely related to the compound , have been synthesized for use in peptide synthesis. These analogs serve as tools for studying the influence of conformation on peptide activity, highlighting the compound's significance in understanding peptide structure and function (Sajjadi & Lubell, 2008).
Role in Fluorescent Labeling
The fluorenylmethyloxycarbonyl (Fmoc) group, a key component of the compound, has been utilized in the synthesis of fluorescent probes. This application is crucial for bioimaging and tracking the distribution of compounds in biological systems, offering insights into the cellular uptake and dynamics of various substances (Szafrański, Kasza, Kępczyński, & Cegła, 2015).
Utility in Organic Synthesis
The compound's structure facilitates its use in complex organic synthesis processes, including asymmetric synthesis of substituted azetidine type α- and β-amino acids. These processes are fundamental for the development of novel pharmaceuticals and enhance our understanding of asymmetric synthesis techniques (Enders & Gries, 2005).
Protection of Hydroxy-Groups
The Fmoc group, integral to the compound's structure, is employed for the protection of hydroxy-groups in peptide synthesis. This application is vital for the synthesis of peptides and nucleoside derivatives, facilitating the production of complex molecules without undesired side reactions (Gioeli & Chattopadhyaya, 1982).
Mechanism of Action
Target of Action
It is known that the compound is a derivative of fluoren-9-ylmethoxy)carbonyl (fmoc) amino acid azides, which are used as coupling agents in peptide synthesis .
Mode of Action
As a derivative of Fmoc amino acid azides, it may interact with its targets through peptide coupling .
Biochemical Pathways
Given its relation to Fmoc amino acid azides, it may be involved in the synthesis of peptides .
Result of Action
As a derivative of Fmoc amino acid azides, it may contribute to the synthesis of peptides .
Properties
IUPAC Name |
3-but-3-enyl-1-(9H-fluoren-9-ylmethoxycarbonyl)azetidine-3-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H23NO4/c1-2-3-12-23(21(25)26)14-24(15-23)22(27)28-13-20-18-10-6-4-8-16(18)17-9-5-7-11-19(17)20/h2,4-11,20H,1,3,12-15H2,(H,25,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QBRDSRKDEKMXAM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCCC1(CN(C1)C(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H23NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
377.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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